molecular formula C9H15O4P B8654237 Dimethyl (2-oxohept-5-yn-1-yl)phosphonate CAS No. 69691-21-0

Dimethyl (2-oxohept-5-yn-1-yl)phosphonate

Cat. No.: B8654237
CAS No.: 69691-21-0
M. Wt: 218.19 g/mol
InChI Key: PQRJMMHOQSJORL-UHFFFAOYSA-N
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Description

Dimethyl (2-oxohept-5-yn-1-yl)phosphonate is a useful research compound. Its molecular formula is C9H15O4P and its molecular weight is 218.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

69691-21-0

Molecular Formula

C9H15O4P

Molecular Weight

218.19 g/mol

IUPAC Name

1-dimethoxyphosphorylhept-5-yn-2-one

InChI

InChI=1S/C9H15O4P/c1-4-5-6-7-9(10)8-14(11,12-2)13-3/h6-8H2,1-3H3

InChI Key

PQRJMMHOQSJORL-UHFFFAOYSA-N

Canonical SMILES

CC#CCCC(=O)CP(=O)(OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3.2 g of dimethyl methanephosphonate in 52 ml of tetrahydrofuran was added at -78° C. 155 ml of n-butyl lithium (1.59N) and the mixture was stirred for 25 mins at -78° C. To the mixture was added at -78° C. a solution of 1.6 g of the above-mentioned ester in 3.2 ml of tetrahydrofuran. The mixture was stirred for 15 mins and for one hour at room temperature. After addition of 100 ml of ether to the reaction mixture, the mixture was washed with 30 ml of aqueous saturated solution of oxalic acid, 50 ml of water and 40 ml of aqueous saturated solution of sodium chloride. The washed mixture was dried and concentrated to give an oily material. The oily material was distilled under reduced pressure to yield 2.2 g of dimethyl 2-oxo-hept-5-yne-phosphonate (143° to 146° C./0.7 mmHg).
Quantity
3.2 g
Type
reactant
Reaction Step One
Quantity
52 mL
Type
solvent
Reaction Step One
Quantity
155 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ester
Quantity
1.6 g
Type
reactant
Reaction Step Three
Quantity
3.2 mL
Type
solvent
Reaction Step Three
Name
Quantity
100 mL
Type
reactant
Reaction Step Four

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